Cas no 89619-70-5 (2H-Inden-2-one, 1,3-dihydro-3-methyl-1,1-diphenyl-)

• Product Name: 2H-Inden-2-one, 1,3-dihydro-3-methyl-1,1-diphenyl-
• CAS No: 89619-70-5
• MF: C₂₂H₁₈O
• MW: 298.377726078033
• CID: 594681
• PubChem ID: 71325233
• Update Time: 2025-04-19

2H-Inden-2-one, 1,3-dihydro-3-methyl-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Inden-2-one, 1,3-dihydro-3-methyl-1,1-diphenyl-
• 1-methyl-3,3-diphenyl-1H-inden-2-one
• 3-Methyl-1,1-diphenyl-1,3-dihydro-2H-inden-2-one
• 89619-70-5
• DTXSID50754607

• Inchi： 1S/C22H18O/c1-16-19-14-8-9-15-20(19)22(21(16)23,17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-16H,1H3
• InChI Key： ZJDSENWGJBBPLM-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=CC=CC=2C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.135765193g/mol
• Monoisotopic Mass: 298.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų